Cas no 1839573-63-5 ((2E)-2-cyano-3-(4-hydroxy-3,5-dimethoxyphenyl)prop-2-enamide)

(2E)-2-cyano-3-(4-hydroxy-3,5-dimethoxyphenyl)prop-2-enamide structure
1839573-63-5 structure
Product Name:(2E)-2-cyano-3-(4-hydroxy-3,5-dimethoxyphenyl)prop-2-enamide
CAS No:1839573-63-5
MF:C12H12N2O4
MW:248.234683036804
MDL:MFCD01329732
CID:5684539
PubChem ID:872418
Update Time:2023-09-15

(2E)-2-cyano-3-(4-hydroxy-3,5-dimethoxyphenyl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

    • AKOS001421182
    • (E)-2-cyano-3-(4-hydroxy-3,5-dimethoxyphenyl)prop-2-enamide
    • EN300-26575387
    • (e)-2-cyano-3-(4-hydroxy-3,5-dimethoxyphenyl)acrylamide
    • SR-01000214567
    • 1839573-63-5
    • CHEMBL3734930
    • (2E)-2-cyano-3-(4-hydroxy-3,5-dimethoxyphenyl)prop-2-enamide
    • SR-01000214567-1
    • STK447494
    • MDL: MFCD01329732
    • Inchi: 1S/C12H12N2O4/c1-17-9-4-7(3-8(6-13)12(14)16)5-10(18-2)11(9)15/h3-5,15H,1-2H3,(H2,14,16)/b8-3+
    • InChI Key: UQMNQBCKMPTUFK-FPYGCLRLSA-N
    • SMILES: O(C)C1C(=C(C=C(/C=C(\C#N)/C(N)=O)C=1)OC)O

Computed Properties

  • Exact Mass: 248.07970687g/mol
  • Monoisotopic Mass: 248.07970687g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 371
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 106Ų

(2E)-2-cyano-3-(4-hydroxy-3,5-dimethoxyphenyl)prop-2-enamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-26575387-0.05g
(2E)-2-cyano-3-(4-hydroxy-3,5-dimethoxyphenyl)prop-2-enamide
1839573-63-5 95.0%
0.05g
$246.0 2025-03-20
Enamine
EN300-26575302-0.05g
(2E)-2-cyano-3-(4-hydroxy-3,5-dimethoxyphenyl)prop-2-enamide
1839573-63-5 90%
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